Cas no 349621-21-2 (1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine)

• Product Name: 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine
• CAS No: 349621-21-2
• MF: C₁₉H₂₄N₂O₂S
• MW: 344.471063613892
• CID: 3088768
• PubChem ID: 884321
• Update Time: 2025-11-06

1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dimethyl-phenyl)-4-(toluene-4-sulfonyl)-piperazine
• 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine
• CCG-302105
• 1-(2,3-dimethylphenyl)-4-(4-methylphenyl)sulfonylpiperazine
• Cambridge id 6593582
• 1-(2,3-dimethylphenyl)-4-[(4-methylphenyl)sulfonyl]piperazine
• AKOS001414913
• AP-263/15255776
• F1406-0225
• VU0489228-1
• 1-(2,3-dimethylphenyl)-4-tosylpiperazine
• Oprea1_308587
• Z45547661
• UPCMLD0ENAT5948065:001
• STL260306
• 349621-21-2

• Inchi： 1S/C19H24N2O2S/c1-15-7-9-18(10-8-15)24(22,23)21-13-11-20(12-14-21)19-6-4-5-16(2)17(19)3/h4-10H,11-14H2,1-3H3
• InChI Key： WOFVRGACHONIQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C2C=CC=C(C)C=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 344.15584919Da
• Monoisotopic Mass: 344.15584919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine

Comprehensive Overview of 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine (CAS No. 349621-21-2)

1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine, with the CAS number 349621-21-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonylated piperazine derivatives, which are known for their versatile applications in medicinal chemistry. The unique structural features of this molecule, including the 2,3-dimethylphenyl and 4-methylbenzenesulfonyl moieties, contribute to its potential biological activity and synthetic utility.

In recent years, the demand for piperazine-based compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in sulfonamide derivatives like 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine because of their ability to modulate various biological targets. The compound's CAS No. 349621-21-2 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary scientific inquiries.

The synthesis of 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine involves multi-step organic reactions, often starting with the functionalization of piperazine cores. The introduction of the 2,3-dimethylphenyl group and the 4-methylbenzenesulfonyl moiety requires precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, confirming its molecular structure and purity.

One of the key reasons for the growing interest in CAS No. 349621-21-2 is its potential pharmacological properties. Preliminary studies suggest that sulfonylated piperazines may exhibit activity against certain enzymes or receptors, making them candidates for further investigation in therapeutic applications. However, it is important to note that extensive clinical trials are required to validate any medicinal use of this compound.

From an industrial perspective, 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine is often utilized as an intermediate in the synthesis of more complex molecules. Its sulfonamide group provides a reactive site for further chemical modifications, enabling the creation of diverse derivatives with tailored properties. This flexibility makes the compound valuable in the development of new materials and specialty chemicals.

Environmental and safety considerations are also critical when working with CAS No. 349621-21-2. Proper handling, storage, and disposal protocols must be followed to minimize risks associated with chemical exposure. Researchers and manufacturers are advised to consult material safety data sheets (MSDS) and adhere to regulatory guidelines to ensure safe practices.

In the context of AI-driven drug discovery, compounds like 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine are increasingly being analyzed using computational methods. Machine learning algorithms can predict the compound's interactions with biological targets, accelerating the identification of potential applications. This synergy between experimental and computational approaches is revolutionizing the field of medicinal chemistry.

Another trending topic related to piperazine derivatives is their role in green chemistry. Scientists are exploring eco-friendly synthesis routes for sulfonamide compounds, reducing the use of hazardous reagents and solvents. The development of sustainable methodologies for producing CAS No. 349621-21-2 aligns with global efforts to promote environmentally responsible research practices.

Frequently asked questions about 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine include inquiries about its solubility, stability, and commercial availability. Researchers often seek information on the compound's physicochemical properties, such as melting point, boiling point, and partition coefficient, to guide their experimental designs. Suppliers and chemical distributors play a crucial role in providing high-quality samples of CAS No. 349621-21-2 to meet the demands of the scientific community.

In summary, 1-(2,3-dimethylphenyl)-4-(4-methylbenzenesulfonyl)piperazine (CAS No. 349621-21-2) is a compound of significant interest due to its structural complexity and potential applications. Its relevance in drug discovery, material science, and green chemistry underscores the importance of continued research and development. As scientific advancements progress, this compound may unlock new possibilities in various fields, contributing to innovation and improved quality of life.